![molecular formula C8H8BrNO4 B6174380 5-bromo-2,4-dimethoxypyridine-3-carboxylic acid CAS No. 2567502-74-1](/img/no-structure.png)
5-bromo-2,4-dimethoxypyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-bromo-2,4-dimethoxypyridine-3-carboxylic acid is a chemical compound with the molecular formula C8H8BrNO4 . It is a powder at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring substituted with a bromo group at the 5-position, methoxy groups at the 2 and 4 positions, and a carboxylic acid group at the 3 position .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Its molecular weight is 262.06 .Safety and Hazards
This compound is associated with several hazard statements including H302, H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-2,4-dimethoxypyridine-3-carboxylic acid involves the bromination of 2,4-dimethoxypyridine-3-carboxylic acid followed by methylation and subsequent bromination of the methylated product.", "Starting Materials": [ "2,4-dimethoxypyridine-3-carboxylic acid", "Bromine", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Ethyl acetate" ], "Reaction": [ "Step 1: Bromination of 2,4-dimethoxypyridine-3-carboxylic acid with bromine in the presence of hydrochloric acid and sodium sulfate to yield 5-bromo-2,4-dimethoxypyridine-3-carboxylic acid", "Step 2: Methylation of 5-bromo-2,4-dimethoxypyridine-3-carboxylic acid with methanol and sodium hydroxide to yield 5-bromo-2,4-dimethoxy-3-methylpyridine carboxylic acid", "Step 3: Bromination of 5-bromo-2,4-dimethoxy-3-methylpyridine carboxylic acid with bromine in the presence of sodium bicarbonate to yield 5-bromo-2,4-dimethoxy-3-methyl-6-bromopyridine carboxylic acid", "Step 4: Treatment of 5-bromo-2,4-dimethoxy-3-methyl-6-bromopyridine carboxylic acid with ethyl acetate to yield 5-bromo-2,4-dimethoxypyridine-3-carboxylic acid" ] } | |
CAS RN |
2567502-74-1 |
Molecular Formula |
C8H8BrNO4 |
Molecular Weight |
262.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.